Diisobutylamine

• CAS No.: 110-96-3
• Product Name: Diisobutylamine
• Molecular Formula: C8H19N; CH3CH(CH3)CH2NHCH2CH(CH3)CH3; C8H19N
• Molecular Weight: 129.24 g/mol
• IUPAC Name: 2-methyl-N-(2-methylpropyl)propan-1-amine
• Standard InChI: InChI=1S/C8H19N/c1-7(2)5-9-6-8(3)4/h7-9H,5-6H2,1-4H3
• Standard InChIKey: NJBCRXCAPCODGX-UHFFFAOYSA-N
• SMILES: CC(C)CNCC(C)C
• Canonical SMILES: CC(C)CNCC(C)C
• Boiling Point: 282 to 284 °F at 760 mm Hg (NTP, 1992); 139.6 °C; 139 °C
• Colorform: Water-white liquid
• Density: 0.745 at 68 °F (USCG, 1999); 0.745 @ 20 °C; Relative density (water = 1): 0.75 (20 °C)
• Flash Point: 85 °F (NTP, 1992); 29 °C (85 °F) (CLOSED CUP); 29 °C c.c.
• Melting Point: -100.3 °F (NTP, 1992); -73.5 °C; -74 °C
• Physical Description: Diisobutylamine appears as a clear colorless liquid with an ammonia-like odor. Insoluble in water and less dense than water. Hence floats on water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Diisobutylamine appears as a clear colorless liquid with an ammonia-like odor. Insoluble in water and less dense than water. Hence floats on water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.
• Solubility: Slightly soluble (NTP, 1992); 0.02 M; Sol in ethanol, ether, acetone, benzene; In water, 2,200 mg/l @ 25 °C.; Solubility in water, g/100ml at 25 °C: 0.22 (slightly soluble)
• Vapor Density: 4.46 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 4.5
• Vapor Pressure: 10 mm Hg at 97 °F (NTP, 1992); 7.27 mmHg; 7.27 mm Hg @ 25 °C; Vapor pressure, kPa at 25 °C: 0.97
• PubChem Compound: 8085
• Last Modified: Nov 11 2021